Cas no 87-55-8 (2-Methyl-5-oxo-1-cyclopentenyl Propionate)

• Product Name: 2-Methyl-5-oxo-1-cyclopentenyl Propionate
• CAS No: 87-55-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD00798053
• CID: 34422
• PubChem ID: 253662002
• Update Time: 2024-10-26

2-Methyl-5-oxo-1-cyclopentenyl Propionate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-oxocyclopent-1-en-1-yl propionate
• 2-Methyl-5-oxo-1-cyclopentenyl Propionate
• (2-methyl-5-oxocyclopenten-1-yl) propanoate
• 2-METHYL-5-OXOCYCLOPENT-1-ENYL PROPIONATE
• Cyclopentene propionate
• Cyclotene propionate
• EINECS 201-751-9
• UNII-2FBU83W2QL
• Propionic Acid 2-Methyl-5-oxo-1-cyclopentenyl Ester
• 2-Cyclopenten-1-one,2-hydroxy-3-methyl-, propionate (8CI)
• 2FBU83W2QL
• 2-Methyl-5-oxo-1-cyclopenten-1-yl propionate
• 2-METHYL-5-OXOCYCLOPENT-1-EN-1-YL PROPANOATE
• 3880AC
• FCH842202
• AK115096
• 2-methyl-5-oxocyclopent-1-enyl propanoate
• 2-Methyl-5-oxo-1-cyc
• CS-0314499
• W-104015
• MFCD00798053
• (2-methyl-5-oxidanylidene-cyclopenten-1-yl) propanoate
• A842261
• M2487
• 2-Cyclopenten-1-one, 3-methyl-2-(1-oxopropoxy)-
• SCHEMBL18339252
• FEMA NO. 4511
• 3-Methyl-2-(1-oxopropoxy)-2-cyclopenten-1-one
• 2-Methyl-5-oxocyclopent-1-en-1-ylpropionate
• FT-0657609
• 2-HYDROXY-3-METHYL-2-CYCLOPENTEN-1-ONE PROPIONATE
• AKOS006272264
• F16522
• Q27254675
• propanoic acid (2-methyl-5-oxo-1-cyclopentenyl) ester
• 87-55-8
• AS-66188
• 2-Cyclopenten-1-one, 2-hydroxy-3-methyl-, propionate
• 2-Cyclopenten-1-one, 2-hydroxy-3-methyl-, propionate (8CI)
• 3-Methyl-2-(1-oxopropoxy)-2-cyclopenten-1-one (ACI)
• DTXSID60236040
• NKRMCRMCMGRKHS-UHFFFAOYSA-N
• DTXCID60158531
• NS00022859

• MDL： MFCD00798053
• Inchi： 1S/C9H12O3/c1-3-8(11)12-9-6(2)4-5-7(9)10/h3-5H2,1-2H3
• InChI Key： NKRMCRMCMGRKHS-UHFFFAOYSA-N
• SMILES： O=C(CC)OC1=C(C)CCC1=O

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.1
• Melting Point: Not available
• Boiling Point: 291.6 °C at 760 mmHg
• Flash Point: 291.6 °C at 760 mmHg
• Refractive Index: 1.477
• PSA: 43.37000
• LogP: 1.57650
• FEMA: 4511 | CYCLOTENE PROPIONATE
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methyl-5-oxo-1-cyclopentenyl Propionate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents